Cas no 106112-21-4 (Propanoic acid, 2-[(4-methylphenyl)hydrazono]-, ethyl ester, (Z)-)
106112-21-4 structure
Product Name:Propanoic acid, 2-[(4-methylphenyl)hydrazono]-, ethyl ester, (Z)-
CAS No:106112-21-4
MF:C12H16N2O2
MW:220.267642974854
CID:1174565
PubChem ID:5869320
Update Time:2025-04-20
Propanoic acid, 2-[(4-methylphenyl)hydrazono]-, ethyl ester, (Z)- Chemical and Physical Properties
Names and Identifiers
-
- Propanoic acid, 2-[(4-methylphenyl)hydrazono]-, ethyl ester, (Z)-
- SCHEMBL20142642
- ethyl (2E)-2-[2-(4-methylphenyl)hydrazinylidene]propanoate
- CCG-247435
- SCHEMBL20159628
- HMS560C04
- AKOS005407876
- STK158288
- 106112-21-4
- Ethyl 2-[2-(4-methylphenyl)hydrazinylidene]propanoate
- DTXSID101168466
-
- Inchi: 1S/C12H16N2O2/c1-4-16-12(15)10(3)13-14-11-7-5-9(2)6-8-11/h5-8,14H,4H2,1-3H3/b13-10+
- InChI Key: VGQFTIZOYVRVKW-JLHYYAGUSA-N
- SMILES: O(C(/C(/C)=N/NC1C=CC(C)=CC=1)=O)CC
Computed Properties
- Exact Mass: 220.12128
- Monoisotopic Mass: 220.121177757g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 256
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 50.7Ų
Experimental Properties
- PSA: 50.69
Propanoic acid, 2-[(4-methylphenyl)hydrazono]-, ethyl ester, (Z)- Related Literature
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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